Cas no 2138154-39-7 (Ethyl 3-(3-methylbutan-2-yl)thiophene-2-carboxylate)

• Product Name: Ethyl 3-(3-methylbutan-2-yl)thiophene-2-carboxylate
• CAS No: 2138154-39-7
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 6303771
• PubChem ID: 165843792
• Update Time: 2025-05-25

Ethyl 3-(3-methylbutan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-716555
• ethyl 3-(3-methylbutan-2-yl)thiophene-2-carboxylate
• 2138154-39-7
• Ethyl 3-(3-methylbutan-2-yl)thiophene-2-carboxylate

• Inchi： 1S/C12H18O2S/c1-5-14-12(13)11-10(6-7-15-11)9(4)8(2)3/h6-9H,5H2,1-4H3
• InChI Key： SYACGTKWGDYQIW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OCC)C(C)C(C)C

Computed Properties

• Exact Mass: 226.10275099g/mol
• Monoisotopic Mass: 226.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.5Ų

Additional information on Ethyl 3-(3-methylbutan-2-yl)thiophene-2-carboxylate

Ethyl 3-(3-methylbutan-2-yl)thiophene-2-carboxylate: A Comprehensive Overview

Ethyl 3-(3-methylbutan-2-yl)thiophene-2-carboxylate, with the CAS number 2138154-39-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The structure of this compound features a thiophene ring substituted with an ethoxycarbonyl group at the 2-position and a 3-methylbutan-2-yl group at the 3-position, making it a versatile molecule for further functionalization and exploration.

The synthesis of Ethyl 3-(3-methylbutan-2-yl)thiophene-2-carboxylate typically involves multi-step organic reactions, often starting from thiophene derivatives and proceeding through substitution, oxidation, or coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields and selectivity in constructing the thiophene backbone with desired substituents.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Thiophene derivatives are known for their ability to form conducting polymers, which are widely used in electronics, sensors, and energy storage devices. By incorporating specific substituents like the ethoxycarbonyl and 3-methylbutan-2-yl groups, the electronic properties of the resulting polymers can be fine-tuned to meet specific performance requirements. Recent studies have demonstrated that polymers derived from similar thiophene derivatives exhibit enhanced charge transport properties, making them suitable for next-generation organic photovoltaics and flexible electronics.

In addition to its role in materials science, Ethyl 3-(3-methylbutan-2-yl)thiophene-2-carboxylate has shown potential in pharmaceutical research. Thiophene-containing compounds have been explored as candidates for drug development due to their bioactivity and ability to interact with various biological targets. The presence of electron-donating groups like the ethoxycarbonyl moiety can enhance the compound's solubility and bioavailability, making it a valuable intermediate in drug design. Researchers have reported that analogs of this compound exhibit promising anti-inflammatory and antioxidant activities, warranting further investigation into their therapeutic potential.

The study of Ethyl 3-(3-methylbutan-2-yl)thiophene-2-carboxylate has also contributed to our understanding of sulfur-containing heterocycles in organic synthesis. Thiophenes are unique among heterocycles due to their aromaticity and reactivity, which can be modulated by substituent effects. Recent computational studies have provided insights into the electronic structure of this compound, revealing how the substituents influence its reactivity and stability. Such knowledge is invaluable for designing new synthetic pathways and predicting the behavior of related compounds in various chemical transformations.

From an environmental standpoint, the development of sustainable methods for synthesizing Ethyl 3-(3-methylbutan-2-yl)thiophene-carboxylic acid esters is a growing area of research. With increasing emphasis on green chemistry principles, scientists are exploring alternative solvents, catalysts, and reaction conditions that minimize waste and reduce ecological impact. For example, microwave-assisted synthesis has been shown to accelerate reaction rates while lowering energy consumption, offering a promising avenue for large-scale production of this compound.

In conclusion, Ethyl 3-(3-methylbutan-2-yl)thiophene-carboxylic acid ethylester) represents a multifaceted molecule with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a versatile building block for advanced materials and pharmaceuticals while contributing to our understanding of sulfur-containing heterocycles. As research continues to uncover new properties and applications for this compound, its significance in both academic and industrial settings is likely to grow further.